Cas no 88529-58-2 (1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)-
• CAS No: 88529-58-2
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 629728
• PubChem ID: 13247968
• Update Time: 2025-04-19

1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-[(aminooxy)methyl]-1-(triphenylmethyl)-
• O-[(1-tritylimidazol-4-yl)methyl]hydroxylamine
• SCHEMBL10818574
• DTXSID60531820
• 88529-58-2
• O-{[1-(Triphenylmethyl)-1H-imidazol-4-yl]methyl}hydroxylamine

• Inchi： 1S/C23H21N3O/c24-27-17-22-16-26(18-25-22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-16,18H,17,24H2
• InChI Key： NRFAGXSOJYVYRU-UHFFFAOYSA-N
• SMILES： O(CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 355.168462302g/mol
• Monoisotopic Mass: 355.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.1Ų